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Compound of Interest

Compound Name: 3-Methyl-3-penten-2-one

Cat. No.: B7765926 Get Quote

An In-depth Technical Guide to 3-Methyl-3-penten-2-one: Chemical Properties and Structure

Introduction
3-Methyl-3-penten-2-one, an α,β-unsaturated aliphatic ketone, is a significant chemical

intermediate.[1] It is isomeric with mesityl oxide and isomesityl oxide.[1] This compound is of

particular interest due to its crucial role as a precursor in the synthesis of various organic

molecules, most notably in the fragrance industry for the production of synthetic ketone

fragrances like Iso E Super®.[2][3] This guide provides a comprehensive overview of its

chemical structure, physicochemical properties, synthesis protocols, and key applications,

tailored for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification
3-Methyl-3-penten-2-one is a six-carbon ketone with a double bond between the third and

fourth carbon atoms. The presence of this conjugated system influences its reactivity. The

compound exists as (E) and (Z) stereoisomers, with the (E) isomer being the more common

subject of study.[4][5]
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Identifier Value Reference

IUPAC Name 3-Methylpent-3-en-2-one [1][6]

CAS Number 565-62-8 [1][4]

Molecular Formula C₆H₁₀O [1][4][6]

Molecular Weight 98.14 g/mol [1][6]

Synonyms
3-Methyl-3-pentene-2-one, 2-

Acetyl-2-butene
[7][8]

SMILES C/C=C(\C)/C(=O)C [1]

InChI (E-isomer)
InChI=1S/C6H10O/c1-4-

5(2)6(3)7/h4H,1-3H3/b5-4+
[4]

InChIKey (E-isomer)
ZAMCMCQRTZKGDX-

SNAWJCMRSA-N
[1][4]

Physicochemical Properties
The physical and chemical properties of 3-Methyl-3-penten-2-one are summarized below. It is

a flammable liquid and is generally stable under normal conditions.[9][10]

Property Value Reference

Appearance
Colorless to pale yellow, clear

liquid
[7][8][9]

Boiling Point 136 - 139 °C at 760 mmHg [7][9]

Melting Point -70 °C [7][9]

Density 0.875 g/cm³ at 20 °C [1][9]

Vapor Pressure 6.87 mmHg at 25 °C (est.) [7]

Flash Point 34 °C (93 °F) [1][7][9]

Purity >93% (GC) up to 99.7% [8][11]
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Synthesis and Reactivity
The primary industrial synthesis of 3-Methyl-3-penten-2-one involves the aldol condensation

of acetaldehyde and methyl ethyl ketone, catalyzed by an acid.[12][13] Modern "green"

processes utilize solid acid catalysts in continuous reactor systems to improve yield and

sustainability.[3][12]

Experimental Protocol: Continuous Synthesis
The following is a generalized protocol based on patented continuous flow methods.[12][13]

Objective: To synthesize 3-Methyl-3-penten-2-one via a continuous process using a solid acid

catalyst.

Materials:

Acetaldehyde

Methyl ethyl ketone (MEK)

Solid acid catalyst (e.g., polymeric resin-supported, clay-supported)[12]

Equipment:

Continuous Stirred-Tank Reactor (CSTR) or Microreactor

Heating and pressure control system

Feed pumps

Product collection vessel

Gas Chromatography (GC) system for analysis

Methodology (CSTR Example):

A CSTR is charged with 1.1 kg of a solid acid catalyst supported on a polymeric resin and

filled with methyl ethyl ketone.[13]
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The reaction mass is heated to a temperature of 65-70 °C and maintained under autogenous

pressure.[13]

A feed mixture of acetaldehyde and methyl ethyl ketone, with a molar ratio of 1:6, is

continuously introduced into the reactor.[13]

The product mixture is continuously removed from the reactor.

The residence time within the CSTR is maintained at approximately 6 hours.[13]

The product is analyzed by GC to determine the yield. Yields of 82% (based on

acetaldehyde) and 85% (based on MEK) have been reported under these conditions.[13]

Reactants Catalyst

Continuous Reactor System

Product

Acetaldehyde

CSTR @ 65-70°C
(autogenous pressure)

Methyl Ethyl Ketone Solid Acid Catalyst

3-Methyl-3-penten-2-one

Click to download full resolution via product page

Caption: Workflow for the continuous synthesis of 3-Methyl-3-penten-2-one.

Reactivity and Applications
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3-Methyl-3-penten-2-one serves as a versatile intermediate. Its conjugated system allows it to

participate in various reactions, including Diels-Alder reactions.[2] A key application is the

reaction with myrcene, followed by cyclization, to produce tetramethyl

acetyloctahydronaphthalenes, a class of synthetic woody fragrances.[2] It is also a precursor

for the production of 3-methyl-2-pentanone (methyl sec-butyl ketone).[1]

3-Methyl-3-penten-2-one

Diels-Alder
Reaction

Myrcene

Adduct Intermediate Cyclization
Woody Fragrances
(e.g., Iso E Super®)

Click to download full resolution via product page

Caption: Role of 3-Methyl-3-penten-2-one as an intermediate in fragrance synthesis.

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 3-Methyl-3-
penten-2-one.

Mass Spectrometry: The NIST Chemistry WebBook provides the electron ionization mass

spectrum for 3-Methyl-3-penten-2-one, which can be used for structural confirmation.[4]

NMR Spectroscopy: While NMR data is available for isomers such as 4-methyl-3-penten-2-

one and 3-methyl-2-pentanone, verified ¹H and ¹³C NMR spectra specifically for 3-Methyl-3-
penten-2-one are not readily available in the public domain.[14] Researchers should

exercise caution and ensure spectra are correctly attributed to the specific isomer under

investigation.

Biological Activity
There is limited information available regarding the specific biological activities or signaling

pathways of 3-Methyl-3-penten-2-one. It is important to distinguish it from the structurally

similar but distinct compound, 3-penten-2-one, which has been reported to exhibit anti-

inflammatory properties through the Nrf2/HO-1 signaling pathway.[15] The primary application

of 3-Methyl-3-penten-2-one remains in chemical synthesis rather than as a bioactive agent.
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Safety Information
3-Methyl-3-penten-2-one is classified as a hazardous substance.

GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),

H312 (Harmful in contact with skin), H331/H332 (Toxic/Harmful if inhaled), H315 (Causes

skin irritation), H319 (Causes serious eye irritation).[1][6]

Precautions: Appropriate personal protective equipment (gloves, safety glasses, respiratory

protection) should be used when handling this chemical.[9] It should be stored in a well-

ventilated place away from sources of ignition.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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